Cas no 1261978-03-3 (4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol)

• Product Name: 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol
• CAS No: 1261978-03-3
• MF: C₁₃H₁₁FO₃
• MW: 234.223047494888
• MDL: MFCD18315047
• CID: 2767199
• PubChem ID: 53220789
• Update Time: 2025-06-08

4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol, 95%
• 1261978-03-3
• 4-(3-FLUORO-4-HYDROXYPHENYL)-2-METHOXYPHENOL
• MFCD18315047
• DTXSID80685495
• 3-Fluoro-3'-methoxy[1,1'-biphenyl]-4,4'-diol
• 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol

• MDL： MFCD18315047
• Inchi： 1S/C13H11FO3/c1-17-13-7-9(3-5-12(13)16)8-2-4-11(15)10(14)6-8/h2-7,15-16H,1H3
• InChI Key： YLTUDQXWJZWDOY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=C(C=1)OC)O)O

Computed Properties

• Exact Mass: 234.06922237g/mol
• Monoisotopic Mass: 234.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol

Professional Introduction to Compound with CAS No. 1261978-03-3 and Product Name: 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol

The compound with the CAS number 1261978-03-3 and the product name 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various therapeutic areas. The molecular structure of this compound consists of a fluorinated phenyl ring connected to a hydroxyphenyl group, which is further substituted with a methoxy group. Such a configuration imparts distinct chemical and biological activities, making it a subject of extensive investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from phenolic structures. The presence of both fluoro and hydroxy substituents in the molecule enhances its reactivity and binding affinity to biological targets. This has led to its exploration as a potential intermediate in the synthesis of drugs targeting various diseases, including neurological disorders and inflammatory conditions. The fluorine atom, in particular, is known for its ability to modulate metabolic pathways and improve drug bioavailability, a feature that has been widely leveraged in medicinal chemistry.

Current research indicates that compounds with similar structural motifs have shown promising results in preclinical studies. The 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol derivative exhibits inhibitory activity against several enzymes and receptors implicated in pathophysiological processes. For instance, studies have demonstrated its potential as an antagonist for certain inflammatory mediators, suggesting its utility in developing anti-inflammatory therapies. Additionally, the hydroxyphenyl group contributes to its antioxidant properties, which are increasingly recognized for their role in preventing oxidative stress-related diseases.

The synthesis of this compound involves meticulous optimization of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired substitution pattern on the aromatic ring. These techniques not only enhance efficiency but also minimize unwanted byproducts, ensuring the compound's suitability for further pharmaceutical applications. The role of methoxy groups in stabilizing the molecular structure and influencing electronic properties has also been a focus of interest among researchers.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of fluoro, hydroxy, and methoxy substituents allows for fine-tuning of pharmacokinetic parameters, including solubility, metabolic stability, and target specificity. This flexibility is crucial for developing drugs that can effectively interact with biological systems while minimizing side effects. Recent advancements in computational chemistry have further facilitated the design of derivatives with enhanced pharmacological profiles.

From a regulatory perspective, the compound with CAS No. 1261978-03-3 must adhere to stringent quality control measures to ensure safety and efficacy. Documentation of synthesis routes, impurity profiles, and stability data are essential components of regulatory submissions. Collaborative efforts between synthetic chemists and pharmaceutical scientists have been instrumental in navigating these requirements. The product name 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol clearly delineates its chemical identity, facilitating accurate classification and handling within industrial settings.

The future prospects of this compound are vast, with ongoing research exploring its potential in personalized medicine. By leveraging genetic and proteomic data, scientists aim to identify patient subgroups that would benefit most from therapies incorporating this molecule. Such approaches align with global trends toward targeted therapies that address individual biological variations. Moreover, green chemistry principles are being integrated into synthetic processes to reduce environmental impact while maintaining high standards of product quality.

In conclusion, the compound with CAS No. 1261978-03-3 and the product name 4-(3-Fluoro-4-hydroxyphenyl)-2-methoxyphenol represents a cornerstone in modern pharmaceutical innovation. Its unique structural features offer multiple avenues for therapeutic development, supported by cutting-edge research methodologies. As scientific understanding evolves, this compound is poised to play a pivotal role in addressing complex medical challenges through innovative drug design strategies.